Cas no 2007916-75-6 (8-Chloro-1,5-naphthyridine-3-carboxylic acid)

• Product Name: 8-Chloro-1,5-naphthyridine-3-carboxylic acid
• CAS No: 2007916-75-6
• MF: C₉H₅ClN₂O₂
• MW: 208.6012
• MDL: MFCD30471552
• CID: 5087030
• PubChem ID: 126455212
• Update Time: 2026-03-02

8-Chloro-1,5-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-1,5-naphthyridine-3-carboxylic acid
• AMY26682
• K10099
• K10233
• 8-CHLORO-1,5-NAPHTHYRIDINE-3-CARBOXYLICACID
• MFCD30471552
• AKOS030629598
• AS-49682
• 2007916-75-6

• MDL： MFCD30471552
• Inchi： 1S/C9H5ClN2O2/c10-6-1-2-11-7-3-5(9(13)14)4-12-8(6)7/h1-4H,(H,13,14)
• InChI Key： QXSDCSFLTHGMGR-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])N=C2C([H])=C(C(=O)O[H])C([H])=NC2=1

Computed Properties

• Exact Mass: 208.0039551g/mol
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1

Additional information on 8-Chloro-1,5-naphthyridine-3-carboxylic acid

Comprehensive Overview of 8-Chloro-1,5-naphthyridine-3-carboxylic acid (CAS No. 2007916-75-6): Properties, Applications, and Industry Relevance

8-Chloro-1,5-naphthyridine-3-carboxylic acid (CAS No. 2007916-75-6) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. As a derivative of naphthyridine, this compound features a chloro-substituted aromatic ring system coupled with a carboxylic acid functional group, making it a versatile building block for drug discovery and material science. The unique 1,5-naphthyridine scaffold contributes to its electronic properties and binding affinity, which are critical for designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for 8-Chloro-naphthyridine derivatives has surged due to their role in developing targeted cancer therapies and antibacterial drugs. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's CAS registry number 2007916-75-6 is frequently searched in chemical databases, reflecting its growing importance in high-throughput screening and combinatorial chemistry.

The synthesis of 8-Chloro-1,5-naphthyridine-3-carboxylic acid typically involves multi-step reactions, including palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores. This adaptability aligns with the industry's shift toward fragment-based drug design, where small molecules like this serve as critical intermediates.

From an analytical perspective, the compound exhibits distinct UV-Vis absorption and NMR spectral patterns, which are essential for quality control in manufacturing. Laboratories often employ HPLC purification to achieve high purity grades (>98%), a requirement for preclinical studies. These technical aspects are frequently queried in scientific forums, highlighting the need for standardized protocols.

Beyond pharmaceuticals, CAS 2007916-75-6 has exploratory applications in organic electronics. Its conjugated system shows promise in developing light-emitting diodes (LEDs) and photovoltaic materials, coinciding with the global push for sustainable energy solutions. Startups in the green chemistry sector are investigating its use in biodegradable catalysts, addressing environmental concerns.

Regulatory compliance is another key focus area. While 8-Chloro-1,5-naphthyridine-3-carboxylic acid is not classified as hazardous, proper handling guidelines are emphasized in SDS documentation. This aligns with the broader industry trend toward ESG (Environmental, Social, and Governance) compliance, a top priority for investors and stakeholders.

In summary, 8-Chloro-1,5-naphthyridine-3-carboxylic acid represents a nexus of innovation across multiple disciplines. Its structural elegance and functional diversity position it as a cornerstone in modern medicinal chemistry and materials science, resonating with contemporary research themes like AI-driven molecular modeling and circular economy principles.